Cas no 66659-96-9 (Ethanone, 2-bromo-1-(3,4-dimethoxyphenyl)-2-phenyl-)

• Product Name: Ethanone, 2-bromo-1-(3,4-dimethoxyphenyl)-2-phenyl-
• CAS No: 66659-96-9
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 396017
• PubChem ID: 11131455
• Update Time: 2025-04-19

Ethanone, 2-bromo-1-(3,4-dimethoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3,4-dimethoxyphenyl)-2-phenyl-
• 2-bromo-1-(3,4-dimethoxyphenyl)-2-phenylethanone
• SCHEMBL11376411
• DTXSID70456378
• 66659-96-9

• Inchi： 1S/C16H15BrO3/c1-19-13-9-8-12(10-14(13)20-2)16(18)15(17)11-6-4-3-5-7-11/h3-10,15H,1-2H3
• InChI Key： BPWUXCSHXJVUKT-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.02045
• Monoisotopic Mass: 334.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53